![molecular formula C9H16ClNO3 B6160877 2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid hydrochloride CAS No. 2703781-56-8](/img/no-structure.png)
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid hydrochloride
Description
Synthesis Analysis
One of the most commonly used methods for synthesizing this compound involves the reaction of 2-amino-1-butanol with 3,4-epoxyhexane-1-carboxylic acid, followed by the addition of hydrochloric acid. It can also be synthesized via the reaction of 1-decanol with N-(1-alkoxy-3-oxopropan-2-yl)pyrrolidine-2-carboxamides, followed by acid hydrolysis.Molecular Structure Analysis
The molecular weight of this compound is 221.68 . Its IUPAC name is 8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid hydrochloride . The InChI code is 1S/C9H15NO3.ClH/c11-8(12)7-5-9(6-10-7)1-3-13-4-2-9;/h7,10H,1-6H2,(H,11,12);1H .Physical And Chemical Properties Analysis
This compound is soluble in water and methanol and slightly soluble in ethanol and acetone. It has a melting point of 215-220°C. The compound is optically active and exists as a single enantiomer.Safety and Hazards
Although this compound has been found to have several biological activities, its toxicity and safety in scientific experiments have also been investigated. Several studies have reported that it has low toxicity in mammals and does not cause adverse effects at therapeutic doses.
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid hydrochloride involves the reaction of 1,6-diaminohexane with ethyl glyoxylate to form the spirocyclic intermediate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "1,6-diaminohexane", "ethyl glyoxylate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 1,6-diaminohexane in diethyl ether and add ethyl glyoxylate dropwise with stirring.", "Step 2: Add hydrochloric acid to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 8-9.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Dissolve the residue in water and add hydrochloric acid to obtain the final product as a hydrochloride salt." ] } | |
| 2703781-56-8 | |
Molecular Formula |
C9H16ClNO3 |
Molecular Weight |
221.68 g/mol |
IUPAC Name |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C9H15NO3.ClH/c11-8(12)7-5-9(6-13-7)1-3-10-4-2-9;/h7,10H,1-6H2,(H,11,12);1H |
InChI Key |
WETHKSJOEDGAQZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC12CC(OC2)C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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